Cas no 17099-22-8 (Benzenamine,N-[(3-chlorophenyl)methylene]-4-methyl-)

• Product Name: Benzenamine,N-[(3-chlorophenyl)methylene]-4-methyl-
• CAS No: 17099-22-8
• MF: C₁₄H₁₂ClN
• MW: 229.704782485962
• CID: 218277
• PubChem ID: 260367
• Update Time: 2025-04-19

Benzenamine,N-[(3-chlorophenyl)methylene]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-[(3-chlorophenyl)methylene]-4-methyl-
• 3-chlorobenzaldehyde 4-tolylimine
• 4-fluoro-3-chlorophenylaminoethanehydrazide
• 4-Methyl-3'-chlor-azomethin
• AC1L70YJ
• chlorofluoroanilinoacetohydrazide
• CTK8E3367
• JS-045C
• N-(3-Chlor-4-fluor-phenyl)-glycin-hydrazid
• N-(3-Chloro-4-fluorophenyl)glycinehydrazide
• N-< 3-Chlor-4-fluor-phenyl> -glycin-hydrazid
• N-< 3-Chlor-benzyliden> -4-methyl-anilin
• NSC190323
• SureCN2319841
• NSC91469
• NCIOpen2_005674
• 17099-22-8
• NSC-91469

• Inchi： 1S/C14H12ClN/c1-11-5-7-14(8-6-11)16-10-12-3-2-4-13(15)9-12/h2-10H,1H3/b16-10+
• InChI Key： KJGFRMOAEPWKFH-MHWRWJLKSA-N
• SMILES： ClC1=CC=CC(=C1)/C=N/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 229.06596
• Monoisotopic Mass: 229.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 364.8°C at 760 mmHg
• Flash Point: 174.4°C
• Refractive Index: 1.562
• PSA: 12.36
• LogP: 4.39900